6-Cyclopentyl-4,7-dimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-cyclopentyl-4,7-dimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H21N5O2/c1-4-9-20-15(23)13-14(19(3)17(20)24)18-16-21(13)10-11(2)22(16)12-7-5-6-8-12/h4,10,12H,1,5-9H2,2-3H3
• InChI Key: PRXXSQUMUWRVRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4CCCC4)N(C(=O)N(C3=O)CC=C)C
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

6-Cyclopentyl-4,7-dimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione, also known as CPT, is a potent and selective inhibitor of the nuclear enzyme poly(ADP-ribose) polymerase-1 (PARP-1). PARP-1 is involved in DNA repair and cell death pathways, making it an attractive target for cancer therapy. CPT has been extensively studied for its potential use in cancer treatment, and its synthesis, mechanism of action, and biochemical and physiological effects have been well characterized.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of disubstituted 1-benzylimidazoles, which are precursors to purine analogs. These compounds have potential applications in medicinal chemistry (Alves, Proença, & Booth, 1994).
• Research on imidazo[1,2-a]pyrazine-3,6-diones, which are composed of three alpha-amino acid fragments, has explored their formation via pyrolysis and silica-catalyzed processes. This study provides insights into the chemical mechanisms and potential industrial applications of these compounds (Contreras‐Torres & Basiuk, 2006).
• Base-catalyzed cyclization reactions of benzimidazoles, related to the compound , are crucial in the synthesis of pyrido[1,2-α]benzimidazoles, which have potential applications in various chemical syntheses (Linke & Wünsche, 1973).

Biological and Pharmaceutical Research

• Studies have explored the synthesis of 9-hydroxyalkyl-substituted purines from 4-(C-cyanoformimidoyl)imidazole-5-amines, indicating potential applications in pharmaceuticals (Booth, Dias, & Proença, 1992).
• Research into orthoamides and iminium salts, including derivatives of 1,3-dimethylparabanic acid, has potential implications in medicinal chemistry and drug design (Kantlehner, Haug, & Bauer, 2012).
• The compound is related to 7,8-polymethylenepurine derivatives, which have been studied for their antiviral and antihypertensive activities (Nilov et al., 1995).

Novel Compounds and Reactions

• Investigations into 6,8-Dimethylpyrimido[4,5-c]pyridazine-5,7(6H,8H)-dione have led to new methods for imidazoline–(imidazole-)ring annulation, indicating potential for novel chemical syntheses (Gulevskaya et al., 2003).

Additional Research

• Further studies have explored various synthetic routes and the potential biological activity of related compounds, contributing to the understanding of their chemical properties and potential applications in pharmaceuticals (e.g., Zaki, Sayed, & Elroby, 2016; Wessels, Schwan, & Pong, 1980).